(E)-3-(2-(2,3-dihydroxybenzylidene)-1-methylhydrazinyl)benzo[d]isothiazole 1,1-dioxide

• IUPAC Name: 3-[(E)-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylhydrazinylidene]methyl]benzene-1,2-diol
• InChI: InChI=1S/C15H13N3O4S/c1-18(16-9-10-5-4-7-12(19)14(10)20)15-11-6-2-3-8-13(11)23(21,22)17-15/h2-9,19-20H,1H3/b16-9+
• InChI Key: FGFNRRLXBBXYGO-CXUHLZMHSA-N
• Canonical SMILES: CN(C1=NS(=O)(=O)C2=CC=CC=C21)N=CC3=C(C(=CC=C3)O)O
• Isomeric SMILES: CN(C1=NS(=O)(=O)C2=CC=CC=C21)/N=C/C3=C(C(=CC=C3)O)O
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

(E)-3-(2-(2,3-dihydroxybenzylidene)-1-methylhydrazinyl)benzo[d]isothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C15H13N3O4S and its molecular weight is 331.35. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activities

New arylidene-hydrazinyl-thiazole derivatives, including molecules structurally similar to "(E)-3-(2-(2,3-dihydroxybenzylidene)-1-methylhydrazinyl)benzo[d]isothiazole 1,1-dioxide," have been synthesized and evaluated for their antiproliferative activities against carcinoma cell lines. Significant activity was observed in some derivatives, highlighting their potential as therapeutic agents in cancer treatment (Grozav et al., 2014).

Antimicrobial Activities

Research into benzoxazole and thiazole derivatives has shown that some of these compounds exhibit antimicrobial properties. Specifically, certain synthesized compounds demonstrated favorable activity against both Gram-positive and Gram-negative bacteria, as well as yeasts, suggesting their potential as antimicrobial agents (Ersan et al., 1997).

Modulation of Biological Targets

N-benzyl- and N-phenyl-2-amino-4,5-dihydrothiazoles and thioureas, which are structurally related to the query compound, have been designed as modulators of the isoforms of nitric oxide synthase (NOS). These compounds exhibit modest inhibitory activity against NOS, indicating their potential application in treating diseases where NOS modulation is beneficial (Goodyer et al., 2003).

Synthesis and Structural Analysis

Several studies focus on the synthesis of cyclic sulfonamides, including 2,3,3a,4,5,7a-hexahydrobenzo[d]isothiazole 1,1-dioxides, through intramolecular Diels-Alder reactions. These synthetic approaches and the resulting structural analyses contribute to the understanding of the chemical properties of these compounds, facilitating their further application in medicinal chemistry (Greig et al., 2001).